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Compound of Interest

Compound Name: Azinphos-methyl

Cat. No.: B128773

Azinphos-methyl is a highly hazardous organophosphate insecticide requiring strict disposal
protocols to ensure the safety of laboratory personnel and prevent environmental
contamination. This guide provides essential, step-by-step procedures for the proper
management and disposal of Azinphos-methyl waste in a research and development setting.
Adherence to these guidelines is critical due to its acute toxicity and detrimental effects on
aguatic ecosystems.

Immediate Safety and Hazard Information

Azinphos-methyl is classified as a highly hazardous substance. It is fatal if swallowed,
inhaled, or absorbed through the skin[1][2][3]. It is also a skin sensitizer and very toxic to
aquatic life with long-lasting effects[2][3][4][5]. Before handling, it is imperative to be familiar
with the specific safety data sheet (SDS) for the product in use.

Hazard Identification and Classification:
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Hazard Classification

Description

Source

Acute Toxicity (Oral)

Fatal if swallowed.

[1]2]

Acute Toxicity (Dermal)

Toxic or fatal in contact with

skin.

[1](2]

Acute Toxicity (Inhalation)

Fatal if inhaled.

[1](2]

Skin Sensitization

May cause an allergic skin

reaction.

[2](5]

Aquatic Toxicity (Acute &
Chronic)

Very toxic to aquatic life with

long-lasting effects.

[21(3][41[5]

UN Number

2811 (for toxic solids) or 3018
(for liquids).

[3]4]

Step-by-Step Disposal Procedures

The disposal of Azinphos-methyl and its containers must be managed as hazardous waste.

This should be done through a licensed waste disposal contractor[4]. Under no circumstances

should Azinphos-methyl or its containers be disposed of in standard laboratory trash or

drains.

1. Personal Protective Equipment (PPE): Before beginning any disposal-related activities,

ensure all personnel are wearing appropriate PPE:

Respiratory Protection: In case of inadequate ventilation, wear respiratory protection[1][2]. A

particulate filter device (EN 143) may be appropriate for solid forms[1].

N

Gloves: Wear protective gloves|[1][2].

Eye/Face Protection: Use eye and face protection[1].

. Waste Segregation and Collection:

Protective Clothing: Wear protective clothing to prevent skin contact[1][2][6].
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» Original Containers: Whenever possible, leave Azinphos-methyl waste in its original
container[3]. Do not mix with other waste[3].

e Labeling: Ensure all waste containers are clearly and accurately labeled as "Hazardous
Waste - Azinphos-methyl" and include appropriate hazard symbols.

o Storage: Store waste containers in a locked, well-ventilated, and designated hazardous
waste accumulation area[2][3]. Keep containers tightly closed[1][2][3].

3. Empty Container Disposal:
o Triple Rinsing: Empty containers must be triple or pressure rinsed before disposal[4].

» Rinsate Collection: The rinsate from cleaning containers is also hazardous and must be
collected and disposed of as Azinphos-methyl waste. Add rinsings to a spray tank if
applicable, or collect for disposal[4].

e Puncturing: After rinsing, puncture or crush the container to prevent reuse and dispose of it
as hazardous waste[4][5].

4. Spill Management and Cleanup: In the event of a spill, immediate action is required to
contain and clean up the material safely.

o Evacuate: Isolate the spill area and keep unnecessary personnel away[4][6].
o Ventilate: Ensure the area is well-ventilated[1].

» Containment: Prevent the spilled material from entering drains, sewers, or waterways[1][4]
[5]. Use absorbent materials like sand, earth, or clay to contain the spill[4].

o Collection: Carefully collect the absorbed material and any contaminated soil or surfaces into
a properly labeled, sealable drum for hazardous waste disposal[4][5].

o Decontamination: Clean the spill area with a damp cloth, and also place the cloth in the
disposal drum[4].

5. Final Disposal:
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» Licensed Contractor: Arrange for a licensed hazardous waste disposal contractor to collect

and transport the Azinphos-methyl waste.

o Approved Facilities: The waste must be taken to an approved landfill or an industrial
combustion plant for final disposal[1][4].

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Azinphos-methyl waste in a laboratory setting.
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BENCHE

Preparation & Handling

Azinphos-methyl Waste Generated

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Waste Id€ntification

Identify Waste Type

Empty Container| Solid/Spill Debris

Empty Container SolidvWaste / Contaminated Materials

Collect in a labeled, sealed
hazardous waste container.

Triple rinse the container. [4—————

'

Dispose of container
as hazardous waste.

Collect rinsate as Liquid
hazardous waste. .
Puncture container
to prevent reuse.
Liquid Waste / Corv taminated Salvents

Collect in a labeled, sealed
hazardous waste container.

Final Digposition

Store in designated, secure
> hazardous waste area. <

Arrange for disposal by a

licensed hazardous waste contractor.

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Azinphos-methyl waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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